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Compound of Interest

Compound Name: (S)-BRD9500

Cat. No.: B11932116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of (S)-BRD9500, an isomer of the potent and selective phosphodiesterase 3 (PDE3)

inhibitor, BRD9500.[1] (S)-BRD9500 is utilized as a control compound in experimental settings.

[1] Adherence to these guidelines is crucial for ensuring the stability, and consistent

performance of the compound in downstream applications.

Compound Information
(S)-BRD9500 is the isomer of BRD9500, an orally active inhibitor of PDE3A and PDE3B.[1][2]

BRD9500 has demonstrated antitumor activity.[2][3] The S-isomer serves as a crucial

experimental control.

Table 1: Chemical and Physical Properties of BRD9500

Property Value Reference

Molecular Formula C₁₅H₁₈FN₃O₂ [4]

Molecular Weight 291.33 g/mol [4][5]

Appearance Solid Powder [4][5]

CAS Number (S-isomer) 1630760-76-7 [5]
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Stock Solution Preparation
The primary solvent for dissolving (S)-BRD9500 for in vitro use is Dimethyl Sulfoxide (DMSO).

[3][6] It is imperative to use anhydrous, high-purity DMSO to minimize degradation of the

compound.

Table 2: Solubility of BRD9500

Solvent Concentration Notes

DMSO 50 mg/mL (171.63 mM)
Ultrasonic assistance may be

required.[3][6]

DMSO 10 mM Readily soluble.[4]

Experimental Protocol: Preparation of a 10 mM DMSO Stock Solution

This protocol outlines the steps to prepare a 10 mM stock solution of (S)-BRD9500.

Materials:

(S)-BRD9500 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Optional: Sonicator

Procedure:

Equilibration: Allow the vial of (S)-BRD9500 powder to reach room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of (S)-BRD9500 powder in a sterile tube.
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Solvent Addition: Calculate the required volume of DMSO to achieve a 10 mM concentration.

For example, to prepare 1 mL of a 10 mM stock solution from 1 mg of (S)-BRD9500 (MW:

291.33), use the following calculation:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Volume (µL) = (0.001 g / 291.33 g/mol ) / 0.01 mol/L * 1,000,000 µL/L ≈ 343.27 µL

Dissolution: Add the calculated volume of DMSO to the tube containing the (S)-BRD9500
powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If dissolution

is slow, brief sonication may be applied.[3][6] Visually inspect the solution to ensure no

particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile tubes.[7]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[3][6]

Storage and Handling
Proper storage and handling are critical to maintain the integrity of (S)-BRD9500.

Table 3: Storage Recommendations

Form Storage Temperature Duration

Solid Powder -20°C Up to 3 years[6]

In Solvent (DMSO) -80°C 6 months[3][4][6]

In Solvent (DMSO) -20°C 1 month[3][6]

Handling Guidelines:

Hygroscopic Nature: DMSO is hygroscopic; use freshly opened solvent for best results.[3]
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Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles of the stock solution to prevent

degradation.[3][7]

Light Sensitivity: Store the compound and its solutions protected from light.

Working Solutions: Prepare working solutions fresh from the stock solution for each

experiment. Once thawed, aliquots may be kept at 4°C for up to two weeks.[7]

Signaling Pathway and Experimental Workflow
BRD9500 is an inhibitor of PDE3A and PDE3B.[2][8] This inhibition leads to an increase in

intracellular cyclic AMP (cAMP), which can affect various downstream signaling pathways.

Cellular Environment
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Caption: Mechanism of action for BRD9500.
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Stock Solution Preparation Workflow
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Caption: Workflow for (S)-BRD9500 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

